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Compound of Interest

Compound Name: Defenuron

Cat. No.: B085514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of Defenuron. Adherence to these procedural guidelines is critical for ensuring

personnel safety and regulatory compliance in a laboratory setting.

Immediate Safety and Handling
Defenuron is classified under the Globally Harmonized System (GHS) with the following

hazard statements:

H317: May cause an allergic skin reaction.

H318: Causes serious eye damage.[1]

Given these hazards, the following personal protective equipment (PPE) and handling

procedures are mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling Defenuron.
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PPE Category Specification Rationale

Eye Protection
Chemical splash goggles or a

face shield.

To prevent serious eye

damage from splashes or

aerosols.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Regularly inspect gloves for

signs of degradation and

replace immediately after

contamination or signs of wear.

To prevent skin contact and

potential allergic reactions.

Body Protection A fully buttoned lab coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under

normal laboratory conditions

with adequate ventilation. Use

a NIOSH-approved respirator if

there is a risk of generating

dust or aerosols.

Defenuron is non-volatile,

minimizing inhalation risk in

well-ventilated areas.

Handling Procedures
Work Area: All handling of Defenuron should be conducted in a well-ventilated area,

preferably within a chemical fume hood to minimize potential exposure.

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

Personal Hygiene: Wash hands thoroughly with soap and water after handling Defenuron,

before eating, drinking, smoking, or using the restroom.

Labeling: Ensure all containers of Defenuron are clearly and accurately labeled with its

identity and associated hazards.

Storage and Disposal Plan
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Proper storage and disposal are critical to prevent accidental exposure and environmental

contamination.

Storage Plan
Container: Store Defenuron in its original, tightly sealed container in a cool, dry, and dark

place.

Compatibility: Store away from incompatible materials. Although specific incompatibilities are

not well-documented for this obsolete compound, as a general precaution, store it separately

from strong oxidizing agents.

Access: Restrict access to authorized personnel only.

Disposal Plan
Defenuron and any contaminated materials must be disposed of as hazardous waste.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, weigh paper, pipette tips) in a

designated, clearly labeled, and sealed hazardous waste container.

Collect all liquid waste (e.g., solutions containing Defenuron) in a separate, designated,

and sealed hazardous waste container.

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

name "Defenuron".

Professional Disposal: Arrange for the collection and disposal of all Defenuron waste

through a licensed hazardous waste management company. Do not dispose of Defenuron
down the drain or in the regular trash.

Physical and Chemical Properties
The following table summarizes key physical and chemical properties of Defenuron.
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Property Value

Chemical Formula C₈H₁₀N₂O

Molar Mass 150.181 g·mol⁻¹[1]

Appearance To be determined

Water Solubility Highly soluble[1][2]

Volatility Non-volatile[2]

Experimental Workflow Visualization
The following diagram outlines the standard operational workflow for safely handling

Defenuron in a laboratory setting, from preparation to disposal.
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Defenuron Safe Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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